2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol

• IUPAC Name: 2-ethoxy-4-[(2-methylpiperidin-1-yl)methyl]phenol
• InChI: InChI=1S/C15H23NO2/c1-3-18-15-10-13(7-8-14(15)17)11-16-9-5-4-6-12(16)2/h7-8,10,12,17H,3-6,9,11H2,1-2H3
• InChI Key: QHRGMALNVRQKCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCCCC2C)O
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol is a synthetic compound that is used in scientific research. It is also known as MPHP-2201 and belongs to the class of synthetic cannabinoids. The compound is structurally similar to other synthetic cannabinoids that are known to produce psychoactive effects. However, the use of 2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol is limited to scientific research and is not approved for human consumption.

Mechanism of Action

The mechanism of action of 2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol is similar to other synthetic cannabinoids. The compound binds to the cannabinoid receptors in the brain and produces psychoactive effects. The cannabinoid receptors are part of the endocannabinoid system, which plays a crucial role in regulating various physiological processes in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol are not well understood. However, studies have shown that the compound produces psychoactive effects that are similar to other synthetic cannabinoids. The compound is known to produce effects such as euphoria, relaxation, and altered perception.

Advantages and Limitations for Lab Experiments

The use of 2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol in lab experiments has several advantages. The compound is structurally similar to other synthetic cannabinoids, which allows for comparative studies. The compound is also easy to synthesize, which makes it accessible for research purposes. However, the use of 2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol is limited to scientific research and is not approved for human consumption. The psychoactive effects of the compound may also pose a risk to researchers who are not trained in handling psychoactive compounds.

Future Directions

There are several future directions for research on 2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol. One direction is to investigate the therapeutic potential of synthetic cannabinoids. The research on synthetic cannabinoids has shown that these compounds have potential for treating various medical conditions such as chronic pain, epilepsy, and anxiety. Another direction is to investigate the long-term effects of synthetic cannabinoids on the endocannabinoid system. The research on synthetic cannabinoids is still in its early stages, and there is much to learn about the effects of these compounds on the body.

Synthesis Methods

The synthesis of 2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol involves several steps. The starting material for the synthesis is 4-hydroxybenzaldehyde, which is reacted with 2-methyl-1-piperidinemethanol to form the intermediate product. The intermediate product is then reacted with ethyl iodide to form the final product, 2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol. The synthesis method is complex and requires expertise in organic chemistry.

Scientific Research Applications

2-ethoxy-4-[(2-methyl-1-piperidinyl)methyl]phenol is used in scientific research to study the biochemical and physiological effects of synthetic cannabinoids. The compound is used to investigate the mechanism of action of synthetic cannabinoids and their effects on the endocannabinoid system. The research on synthetic cannabinoids is important for understanding the potential therapeutic applications of these compounds.